Cas no 350228-35-2 ((R)-2-Amino-3-(pyridin-3-yl)propanoic acid hydrochloride)

• Product Name: (R)-2-Amino-3-(pyridin-3-yl)propanoic acid hydrochloride
• CAS No: 350228-35-2
• MF: C₈H₁₁ClN₂O₂
• MW: 202.638140916824
• MDL: MFCD03095567
• CID: 2092903
• PubChem ID: 52991978
• Update Time: 2025-06-08

(R)-2-Amino-3-(pyridin-3-yl)propanoic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• (R)-2-Amino-3-(pyridin-3-yl)propanoic acid hydrochloride
• H-3-D-Pal-OH.HCl
• (2R)-2-amino-3-pyridin-3-ylpropanoic acid,hydrochloride
• 3-(3-PYRIDYL)-D-ALANINE HCL
• 3-(3-PYRIDYL)-D-ALANINE HYDROCHLORIDE
• H-D-Ala(3-pyridyl)-OH
• H02P475
• AB13745
• AX8267962
• ST24041435
• ST24035328
• DA-59593
• SCHEMBL20502132
• 350228-35-2
• DS-15321
• 3-(3-Pyridyl)-D-alanine.HCl
• (2R)-2-AMINO-3-(PYRIDIN-3-YL)PROPANOIC ACID HYDROCHLORIDE
• (2R)-2-amino-3-pyridin-3-ylpropanoic acid;hydrochloride
• AKOS022179330
• HY-W050307
• C74797
• CS-0042762

• MDL： MFCD03095567
• Inchi： 1S/C8H10N2O2.ClH/c9-7(8(11)12)4-6-2-1-3-10-5-6;/h1-3,5,7H,4,9H2,(H,11,12);1H/t7-;/m1./s1
• InChI Key： IQBSJGFLBITOPT-OGFXRTJISA-N
• SMILES： Cl.OC([C@@H](CC1C=NC=CC=1)N)=O

Computed Properties

• Exact Mass: 202.0509053g/mol
• Monoisotopic Mass: 202.0509053g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 161
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 76.2

(R)-2-Amino-3-(pyridin-3-yl)propanoic acid hydrochloride Security Information

• Hazard Statement： H302-H315-H319-H335

Additional information on (R)-2-Amino-3-(pyridin-3-yl)propanoic acid hydrochloride

Introduction to (R)-2-Amino-3-(pyridin-3-yl)propanoic acid hydrochloride (CAS No. 350228-35-2)

(R)-2-Amino-3-(pyridin-3-yl)propanoic acid hydrochloride, with the CAS number 350228-35-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, a hydrochloride salt, exhibits unique chemical properties that make it a valuable intermediate in the synthesis of various bioactive molecules. Its structural composition, featuring a chiral center and a pyridine moiety, contributes to its versatility in medicinal chemistry applications.

The< strong>pyridin-3-yl group in the molecule imparts specific electronic and steric characteristics, which are crucial for modulating biological activity. This feature has been exploited in the design of novel drug candidates targeting a range of therapeutic areas, including oncology, neurology, and infectious diseases. Recent studies have highlighted the potential of this compound as a building block for more complex pharmacophores, demonstrating its importance in modern drug discovery.

In the realm of pharmaceutical research, (R)-2-amino-3-(pyridin-3-yl)propanoic acid hydrochloride has been investigated for its role in the development of enzyme inhibitors and receptor modulators. The chiral nature of the compound allows for the creation of enantiomerically pure derivatives, which are often essential for achieving optimal pharmacological effects. Researchers have leveraged this property to develop compounds with enhanced selectivity and reduced side effects.

One of the most compelling aspects of this compound is its utility in the synthesis of peptidomimetics. Peptidomimetics are designed to mimic the bioactivity of natural peptides while avoiding their limitations, such as poor oral bioavailability and susceptibility to enzymatic degradation. The incorporation of the (R)-2-amino-3-(pyridin-3-yl)propanoic acid hydrochloride moiety into peptidomimetic structures has shown promise in improving their metabolic stability and binding affinity to target proteins.

Recent advancements in computational chemistry have further enhanced the understanding of how (R)-2-amino-3-(pyridin-3-yl)propanoic acid hydrochloride interacts with biological targets. Molecular docking studies have revealed that this compound can effectively bind to various protein receptors, suggesting its potential as an allosteric modulator. Such insights have guided the design of next-generation drugs that leverage allosteric binding for greater therapeutic efficacy.

The< strong>hydrochloride salt form of this compound offers several advantages over its free base counterpart, including improved solubility and stability. These properties are particularly beneficial in formulation development, where optimal solubility is critical for drug delivery systems. The stability profile also ensures that the compound remains effective throughout its shelf life, making it a reliable choice for industrial applications.

In conclusion, (R)-2-amino-3-(pyridin-3-yl)propanoic acid hydrochloride (CAS No. 350228-35-2) is a multifaceted compound with significant potential in pharmaceutical innovation. Its unique structural features, combined with its versatility in synthetic chemistry, make it an indispensable tool for researchers striving to develop novel therapeutics. As our understanding of biological systems continues to evolve, compounds like this one will play an increasingly critical role in addressing complex diseases and improving patient outcomes.